Cas no 2148-56-3 (2-Amino-6-chlorobenzoic acid)

• Product Name: 2-Amino-6-chlorobenzoic acid
• CAS No: 2148-56-3
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD00051530
• CID: 42528
• PubChem ID: 24866443
• Update Time: 2025-05-21

2-Amino-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chlorobenzoic acid
• 6-Chloroanthranilic Acid
• Benzoic acid, 2-amino-6-chloro-
• 2-Amino-6-chlor-benzoesaeure
• 2-amino-6-chloro-benzoic acid
• 2-Carboxy-3-chloroaniline
• 6-Chlor-anthranilsaeure
• 6-chloro-2-aminobenzoic acid
• Benzoic acid,2-amino-6-chloro
• 2Amino-6-chlorobenzoic acid
• MFCD00051530
• 2-amino-6-chloro benzoic acid
• NS00026877
• Z995132230
• AM84753
• EN300-65916
• A815413
• 6-Chloranthranilsaure
• C2048
• DTXSID40175761
• InChI=1/C7H6ClNO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,9H2,(H,10,11
• AC-1745
• A-5352
• 2-Amino-6-chlorobenzoic acid, 98%
• SCHEMBL147437
• NSC 17189
• NSC17189
• CS-D1462
• PS-4143
• FT-0611200
• 2148-56-3
• SY001857
• 6-chloro anthranilic acid
• NSC-17189
• AKOS001741281
• EINECS 218-416-8
• 6CABA cpd
• DB-005963
• STK676405
• HY-Y1132
• DTXCID1098252

• MDL： MFCD00051530
• Inchi： 1S/C7H6ClNO2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,9H2,(H,10,11)
• InChI Key： SZCPTRGBOVXVCA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)N
• BRN： 2804041

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.008706
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Powder with white or cream color
• Density: 1.3246 (rough estimate)
• Melting Point: 158-160 °C (lit.)
• Boiling Point: 250°C (rough estimate)
• Flash Point: 159℃
• Refractive Index: 1.5560 (estimate)
• Water Partition Coefficient: Very soluble in water. Soluble in methanol.
• PSA: 63.32000
• LogP: 2.20160
• Solubility: Not determined

2-Amino-6-chlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Amino-6-chlorobenzoic acid

2-Amino-6-Chlorobenzoic Acid: A Comprehensive Overview

2-Amino-6-chlorobenzoic acid, also known by its CAS number 2148-56-3, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound, characterized by its unique structure featuring an amino group at the 2-position and a chlorine atom at the 6-position on a benzoic acid backbone, has garnered attention due to its potential in drug discovery, material science, and environmental chemistry. Recent advancements in synthetic methodologies and its bioactivity studies have further highlighted its importance in contemporary research.

The synthesis of 2-amino-6-chlorobenzoic acid typically involves multi-step reactions, often starting from chlorobenzoic acids or their derivatives. Researchers have explored various routes, including nucleophilic aromatic substitution and coupling reactions, to optimize the yield and purity of this compound. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality. This method not only enhances the scalability of production but also aligns with the growing demand for sustainable chemical processes.

In terms of applications, 2-amino-6-chlorobenzoic acid has shown promise in the development of bioactive molecules. Its amino group facilitates the formation of peptide bonds, making it a valuable building block in peptide synthesis. Recent studies have explored its role as a precursor for antibiotics and anticancer agents. For example, a 2023 paper reported that derivatives of this compound exhibited potent inhibitory activity against certain enzymes involved in cancer cell proliferation, suggesting its potential as a lead compound for drug development.

Beyond pharmacology, 2-amino-6-chlorobenzoic acid has found applications in material science. Its ability to form coordination complexes with metal ions has been exploited in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them ideal for gas storage and catalysis. A notable study published earlier this year demonstrated the use of this compound in creating MOFs with enhanced adsorption capacities for CO₂, contributing to efforts in carbon capture technologies.

The environmental implications of 2-amino-6-chlorobenzoic acid are another area of active research. Its biodegradability and toxicity profiles are critical considerations for its safe use and disposal. Recent eco-toxicological studies have assessed its impact on aquatic organisms, providing insights into its potential risks to ecosystems. These findings underscore the importance of sustainable practices in handling such compounds throughout their lifecycle.

In conclusion, 2-amino-6-chlorobenzoic acid, with its unique structural features and diverse applications, remains a focal point in modern chemical research. Ongoing advancements in synthetic techniques, coupled with explorations into its bioactivity and environmental impact, continue to expand its utility across various disciplines. As researchers delve deeper into its properties and potential, this compound is poised to play an increasingly significant role in addressing challenges in medicine, materials science, and environmental sustainability.